(2R)-2,3-Dihydro-3β,5,7-trihydroxy-2α-(4-hydroxyphenyl)-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
(2R)-2,3-Dihydro-3β,5,7-trihydroxy-2α-(4-hydroxyphenyl)-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
Brand Name:
Vulcanchem
CAS No.:
105377-77-3
VCID:
VC0026775
InChI:
InChI=1S/C20H20O6/c1-10(2)3-8-13-14(22)9-15-16(17(13)23)18(24)19(25)20(26-15)11-4-6-12(21)7-5-11/h3-7,9,19-23,25H,8H2,1-2H3/t19-,20+/m0/s1
SMILES:
CC(=CCC1=C(C2=C(C=C1O)OC(C(C2=O)O)C3=CC=C(C=C3)O)O)C
Molecular Formula:
C20H20O6
Molecular Weight:
356.4 g/mol
(2R)-2,3-Dihydro-3β,5,7-trihydroxy-2α-(4-hydroxyphenyl)-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
CAS No.: 105377-77-3
Main Products
VCID: VC0026775
Molecular Formula: C20H20O6
Molecular Weight: 356.4 g/mol
CAS No. | 105377-77-3 |
---|---|
Product Name | (2R)-2,3-Dihydro-3β,5,7-trihydroxy-2α-(4-hydroxyphenyl)-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one |
Molecular Formula | C20H20O6 |
Molecular Weight | 356.4 g/mol |
IUPAC Name | (2R,3R)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-6-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one |
Standard InChI | InChI=1S/C20H20O6/c1-10(2)3-8-13-14(22)9-15-16(17(13)23)18(24)19(25)20(26-15)11-4-6-12(21)7-5-11/h3-7,9,19-23,25H,8H2,1-2H3/t19-,20+/m0/s1 |
Standard InChIKey | DLXOCNCDPKONDY-VQTJNVASSA-N |
Isomeric SMILES | CC(=CCC1=C(C2=C(C=C1O)O[C@@H]([C@H](C2=O)O)C3=CC=C(C=C3)O)O)C |
SMILES | CC(=CCC1=C(C2=C(C=C1O)OC(C(C2=O)O)C3=CC=C(C=C3)O)O)C |
Canonical SMILES | CC(=CCC1=C(C2=C(C=C1O)OC(C(C2=O)O)C3=CC=C(C=C3)O)O)C |
PubChem Compound | 184477 |
Last Modified | Nov 11 2021 |
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